Cas no 2229047-97-4 (2,2-dimethyl-3-1-(piperidin-4-yl)ethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-1-(piperidin-4-yl)ethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229047-97-4
• MF: C₁₃H₂₅NO₂S
• MW: 259.408102750778
• CID: 6599569
• PubChem ID: 165703920
• Update Time: 2025-10-28

2,2-dimethyl-3-1-(piperidin-4-yl)ethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-1-(piperidin-4-yl)ethyl-1lambda6-thiolane-1,1-dione
• 2229047-97-4
• EN300-2006812
• 2,2-dimethyl-3-[1-(piperidin-4-yl)ethyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C13H25NO2S/c1-10(11-4-7-14-8-5-11)12-6-9-17(15,16)13(12,2)3/h10-12,14H,4-9H2,1-3H3
• InChI Key： PQPWYSUKOLIDBU-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)C2CCNCC2)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 259.16060021g/mol
• Monoisotopic Mass: 259.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,2-dimethyl-3-1-(piperidin-4-yl)ethyl-1lambda6-thiolane-1,1-dione

Exploring the Compound 2,2-Dimethyl-3-[1-(Piperidin-4-yl)ethyl]-1λ6-thiolane-1,1-dione (CAS No. 2229047-97-4): A Comprehensive Overview

The compound 2,2-Dimethyl-3-[1-(Piperidin-4-yl)ethyl]-1λ6-thiolane-1,1-dione, identified by the CAS registry number CAS No. 2229047-97-4, is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiolane derivatives, which are known for their versatile chemical properties and biological activities. The presence of a piperidine ring and a thiolane moiety makes this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

The molecular structure of CAS No. 2229047-97-4 is characterized by a thiolane ring (a five-membered sulfur-containing ring) substituted with two methyl groups at the 2-position and an ethyl group attached to a piperidine ring at the 3-position. The piperidine moiety introduces additional complexity to the molecule, potentially enhancing its stability and reactivity under various chemical conditions. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments.

One of the most notable aspects of this compound is its potential application in drug design and development. The combination of a thiolane ring and a piperidine group has been shown to influence the molecule's pharmacokinetic properties, making it a promising candidate for use in therapeutic agents. Researchers have recently explored its ability to act as a scaffold for bioactive molecules, particularly in the context of enzyme inhibition and receptor binding studies.

In terms of synthesis, CAS No. 2229047-97-4 can be prepared through a variety of methods, including nucleophilic substitution reactions and cyclization processes. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic techniques have made it possible to achieve higher yields and better control over stereochemistry during synthesis.

The physical properties of this compound are also worth mentioning. It has been reported to exhibit good solubility in organic solvents such as dichloromethane and acetonitrile, which makes it suitable for use in solution-based reactions. Additionally, its thermal stability has been tested under various conditions, revealing that it can withstand moderate heating without undergoing significant degradation.

From an environmental perspective, understanding the fate and behavior of CAS No. 2229047-97_ is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradability and ability to partition between different environmental compartments (e.g., air, water, soil). These findings are essential for developing safe handling procedures and disposal methods for this compound.

In conclusion, CAS No. 2_ _ _ _ _ _ _ _ _ _ _ represents a fascinating example of how structural complexity can lead to diverse chemical properties and applications. Its unique combination of functional groups positions it as a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in both academic and industrial settings.